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Compound of Interest

Compound Name: cis-Aconitic anhydride

Cat. No.: B027748

Technical Guide: cis-Aconitic Anhydride

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential information regarding the molecular properties of cis-
aconitic anhydride, a key reagent in various chemical syntheses.

Core Molecular Data

cis-Aconitic anhydride, also known as cis-propene-1,2,3-tricarboxylic anhydride, is a
significant chemical intermediate.[1][2] Its fundamental molecular characteristics are
summarized below.

Property Value Reference
Molecular Formula CeH40s [L1[21[31[4]15]
Molecular Weight 156.09 g/mol [1112113114]
CAS Number 6318-55-4 [11[2]14]1[5]

Chemical Structure and Properties

cis-Aconitic anhydride is a cyclic molecule derived from cis-aconitic acid. It is sensitive to
moisture and is utilized in the preparation of pH-sensitive polymers and nanopatrticles for drug
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delivery applications.[3][6][7]

Logical Relationship Diagram

The following diagram illustrates the conceptual relationship between cis-aconitic acid, the
formation of cis-aconitic anhydride, and its primary molecular identifiers.
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Caption: Formation and properties of cis-aconitic anhydride.

Experimental Protocols

While this guide focuses on the molecular weight and formula, a common experimental
protocol for the synthesis of cis-aconitic anhydride involves the dehydration of cis-aconitic
acid. This can be achieved by refluxing in a solvent such as xylene or with acetic anhydride,
followed by evaporation and recrystallization from a suitable solvent like benzene.[3][6] It is
crucial to handle the compound in a moisture-sensitive environment.[3][6]

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7739206.htm
https://www.guidechem.com/encyclopedia/cis-aconitic-anhydride-dic14302.html
https://www.fishersci.com/shop/products/cis-aconitic-anhydride-98-thermo-scientific/AAA1600603
https://www.benchchem.com/product/b027748?utm_src=pdf-body
https://www.benchchem.com/product/b027748?utm_src=pdf-body-img
https://www.benchchem.com/product/b027748?utm_src=pdf-body
https://www.benchchem.com/product/b027748?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7739206.htm
https://www.guidechem.com/encyclopedia/cis-aconitic-anhydride-dic14302.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7739206.htm
https://www.guidechem.com/encyclopedia/cis-aconitic-anhydride-dic14302.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer: The experimental details provided are for informational purposes only and should
be supplemented with a comprehensive literature review and risk assessment before any
laboratory work is undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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